Cas no 1804367-77-8 (3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804367-77-8
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4837113
• Update Time: 2025-09-27

3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-2-4-1-5(13)7(14-6(4)3-15)16-8(10,11)12/h1,3H,2H2
• InChI Key： NAJMQDAGTCMRBQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=O)C(CBr)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Exploring the Versatile Applications of 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804367-77-8)

3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804367-77-8) is a highly specialized pyridine derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromomethyl, iodo, and trifluoromethoxy functional groups, serves as a critical building block in the development of novel bioactive molecules. Its molecular structure offers exceptional versatility, making it a valuable asset in medicinal chemistry and drug discovery.

The growing interest in halogenated pyridine derivatives like 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is driven by their potential applications in designing kinase inhibitors and antiviral agents. Researchers are particularly intrigued by its ability to act as a precursor in the synthesis of heterocyclic compounds, which are pivotal in addressing challenges related to drug resistance and targeted therapies. The presence of both bromine and iodine atoms enhances its reactivity, enabling precise modifications for tailored applications.

In the realm of agrochemicals, 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown promise in the development of next-generation pesticides and herbicides. Its structural features contribute to improved stability and efficacy, addressing the increasing demand for environmentally friendly solutions in agriculture. The trifluoromethoxy group is particularly noteworthy, as it often enhances the bioavailability and metabolic stability of agrochemical compounds.

From a synthetic chemistry perspective, this compound is a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are essential for advancing material science and electronic materials. The aldehyde functionality further expands its utility, allowing for condensation reactions to form Schiff bases or other derivatives with diverse applications.

The pharmaceutical industry is actively exploring 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde for its potential in cancer therapeutics. Recent studies highlight its role in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The compound’s ability to introduce halogen atoms into drug candidates is crucial for optimizing their binding affinity and pharmacokinetic properties, addressing key challenges in precision medicine.

In the context of sustainability, researchers are investigating greener synthetic routes for producing 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde. Innovations in catalysis and solvent-free reactions aim to minimize waste and energy consumption, aligning with global efforts toward green chemistry. These advancements not only enhance the compound’s accessibility but also reduce its environmental footprint.

The demand for high-purity 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is rising, driven by its expanding applications in academic research and industrial R&D. Suppliers are focusing on scalable production methods to meet the needs of laboratories and manufacturers worldwide. Quality control measures, including advanced analytical techniques like HPLC and NMR, ensure the compound meets stringent standards for research and commercial use.

Looking ahead, 3-(Bromomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxaldehyde is poised to play a pivotal role in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs). Its multifunctional design enables the creation of hybrid molecules with tailored properties, opening new avenues for innovation in life sciences and biotechnology. As research continues to uncover its potential, this compound is set to remain at the forefront of scientific discovery.